Cas no 5440-69-7 (N-Isopropylbenzamide)

• Product Name: N-Isopropylbenzamide
• CAS No: 5440-69-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 371368
• PubChem ID: 79503
• Update Time: 2025-05-26

N-Isopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-Isopropylbenzamide
• Benzamide, N-(1-methylethyl)-
• N-propan-2-ylbenzamide
• N-Benzoylisopropylamine
• N-(1-Methylethyl)benzamide
• NSC-5955
• AMY10525
• NSC20703
• AKOS003622912
• SCHEMBL155518
• NSC-99273
• NSC-20703
• BRN 1307354
• AP-782/40197370
• NSC 5955
• N-isopropyl-benzamide
• 4-09-00-00729 (Beilstein Handbook Reference)
• A870462
• NSC 20703
• AI3-01518
• N-isopropyl benzamide
• NSC5955
• FT-0741788
• Benzamide, N-(1-methylethyl)- (9CI)
• L10184
• WLN: 1Y1&MVR
• N-(propan-2-yl)benzamide
• UNII-FC7L7O7QX8
• Benzamide,N-(1-methylethyl)-
• NSC99273
• NSC 99273
• FC7L7O7QX8
• 5440-69-7
• Benzamide, N-isopropyl-
• DTXSID00202789
• Benzamide, N-(1-methylethyl)-(9CI)
• DB-032429
• SCHEMBL26323148
• DTXCID80125280

• MDL： MFCD00048274
• Inchi： 1S/C10H13NO/c1-8(2)11-10(12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,11,12)
• InChI Key： INOVPKZAEASFME-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC(C)C

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 2

Experimental Properties

• Density: 1.000
• Melting Point: 100-101 ºC
• Boiling Point: 320.2°Cat760mmHg
• Flash Point: 187.3°C
• Refractive Index: 1.513
• PSA: 29.10000
• LogP: 2.21570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Isopropylbenzamide

N-Isopropylbenzamide: A Comprehensive Overview

N-Isopropylbenzamide, also known by its CAS number 5440-69-7, is a versatile organic compound with significant applications in various industries. This compound, characterized by its chemical formula C11H17NO, belongs to the family of benzamides and is widely recognized for its unique properties and functionalities. Recent advancements in chemical synthesis and material science have further highlighted its potential in emerging fields such as drug delivery systems and advanced materials.

The structure of N-Isopropylbenzamide consists of a benzene ring substituted with an isopropyl group attached to the nitrogen atom of an amide functional group. This configuration imparts the compound with a balance of hydrophobic and polar characteristics, making it suitable for a wide range of applications. The compound's stability under various conditions, including thermal and chemical stress, has been extensively studied in recent research, underscoring its reliability in industrial settings.

One of the most notable applications of N-Isopropylbenzamide is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of complex molecules. Its role in peptide synthesis has been particularly significant, as it facilitates the formation of stable amide bonds essential for constructing bioactive compounds. Recent studies have explored its use in green chemistry methodologies, emphasizing its compatibility with environmentally friendly synthetic protocols.

In addition to pharmaceuticals, N-Isopropylbenzamide finds utility in the agrochemical sector, where it acts as a precursor for herbicides and insecticides. Its ability to enhance the bioavailability and efficacy of active ingredients has made it a valuable component in modern agricultural solutions. Researchers have also investigated its potential as a stabilizer in food additives, leveraging its inert nature to ensure product safety and shelf life.

The electronic properties of N-Isopropylbenzamide have drawn attention from materials scientists, who are exploring its use in organic electronics and optoelectronic devices. Recent breakthroughs have demonstrated its ability to enhance charge transport properties in polymer-based materials, paving the way for innovative applications in flexible electronics and photovoltaic technologies.

From a manufacturing perspective, the synthesis of N-Isopropylbenzamide typically involves nucleophilic acyl substitution reactions, where an isopropylamine reacts with benzoyl chloride under controlled conditions. This process has been optimized through continuous research to improve yield and reduce environmental impact, aligning with global sustainability goals.

In conclusion, N-Isopropylbenzamide stands as a testament to the versatility and adaptability of organic compounds in modern chemistry. Its diverse applications across industries underscore its importance as a key building block in chemical synthesis. As research continues to uncover new potentials for this compound, it is poised to play an even more prominent role in shaping future technological advancements.